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Compound of Interest

Compound Name: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: B1197965

Get Quote

Solvent Blue 23 is identified by the Colour Index (C.I.) number 42760.[1] It is chemically

classified as a triarylmethane dye, a family of compounds renowned for their intense and

brilliant colors.[2] The core structure consists of a central carbon atom bonded to three

aromatic rings. The intense color arises from a delocalized cationic charge across this

extensive π-electron system, which forms a powerful chromophore.

The molecular identity of Solvent Blue 23 is defined by several key identifiers, summarized in

the table below.
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Identifier Value Source

C.I. Name Solvent Blue 23 [2]

C.I. Number 42760 [1]

CAS Number 2152-64-9 [1][2][3]

Molecular Formula C₃₇H₂₉N₃·HCl [1][3]

Molecular Weight 552.11 g/mol [1][2][3]

Chemical Class Triarylmethane [2]

Common Synonyms
Opal Blue SS, Neptune Blue

Base 652
[1]

The structure is formally named 4-[(4-anilinophenyl)-(4-phenyliminocyclohexa-2,5-dien-1-

ylidene)methyl]-N-phenylaniline hydrochloride.[1] This complex name describes a central

methane carbon connected to two N-phenylaniline groups and a third phenylimino-

cyclohexadienyl ring, which is characteristic of the quinoid structure present in the colored form

of triarylmethane dyes. The molecule is achiral.[3]
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Caption: General synthesis workflow for Solvent Blue 23.

Structure-Property Relationships
The utility of Solvent Blue 23 is intrinsically linked to its molecular structure.
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Color: As discussed, the triarylmethane cation is the chromophore responsible for its intense

blue color. The delocalization of the positive charge across the three rings and the electron-

donating aniline substituents creates a system that absorbs low-energy light in the visible

spectrum.

Solubility: The molecule is large and predominantly nonpolar due to the numerous phenyl

rings. This explains its insolubility in water and its slight solubility in less polar organic

solvents like ethanol. [2]This property is fundamental to its classification and use as a

"solvent" dye, intended for coloring non-aqueous media like plastics, inks, and hydrocarbon-

based products. [4][5]* Chemical Reactivity: In concentrated sulfuric acid, the molecule is

protonated, which alters the electronic structure of the chromophore, causing a color change

to brownish-yellow. [2]Dilution with water reverses this process, regenerating the blue

cationic form which then precipitates out of the aqueous solution. [2]

Conclusion
The molecular structure of C.I. Solvent Blue 23 is a classic example of triarylmethane dye

chemistry. Its identity is confirmed through a combination of its unique CAS number, molecular

formula, and structural class. Its functional properties, particularly its vibrant blue color and

solubility profile, are dictated by its extensive π-conjugated cationic system and the presence of

multiple aromatic rings. A multi-technique spectroscopic approach (UV-Vis, FT-IR, NMR) is

essential for its complete characterization, providing a detailed fingerprint that validates its

structure and purity for advanced scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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